2-[4-(4-ethoxybenzyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(4-ethoxyphenyl)methyl]-1-[(3-methoxyphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C23H32N2O3/c1-3-28-22-9-7-19(8-10-22)16-24-12-13-25(21(18-24)11-14-26)17-20-5-4-6-23(15-20)27-2/h4-10,15,21,26H,3,11-14,16-18H2,1-2H3
• InChI Key: HXLJPQMWPOQDIP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCN(C(C2)CCO)CC3=CC(=CC=C3)OC
• Molecular Formula: C23H32N2O3
• Molecular Weight: 384.5 g/mol

Description

2-[4-(4-ethoxybenzyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol, also known as EBMP, is a chemical compound that belongs to the family of piperazine derivatives. It has been widely used in scientific research for its various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-[4-(4-ethoxybenzyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.
Biochemical and Physiological Effects:
2-[4-(4-ethoxybenzyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter systems such as dopamine, serotonin, and glutamate. It has also been shown to increase the levels of BDNF, which is involved in the growth and survival of neurons. Additionally, 2-[4-(4-ethoxybenzyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

2-[4-(4-ethoxybenzyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity level. It also has a long half-life, which allows for longer experiments. However, there are also limitations to its use. It is relatively expensive compared to other compounds, and its effects can be dose-dependent.

Future Directions

There are several future directions for the study of 2-[4-(4-ethoxybenzyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Another area of interest is its potential use in the treatment of addiction and substance abuse disorders. Additionally, further research is needed to fully understand the mechanism of action of 2-[4-(4-ethoxybenzyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol and its effects on neurotransmitter systems.

Synthesis Methods

2-[4-(4-ethoxybenzyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol can be synthesized using a multistep process that involves the reaction of 4-ethoxybenzaldehyde and 3-methoxybenzylamine to form an intermediate compound. This intermediate is then reacted with 1-(2-hydroxyethyl)piperazine to yield the final product, 2-[4-(4-ethoxybenzyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol.

Scientific Research Applications

2-[4-(4-ethoxybenzyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol has been widely used in scientific research for its various biochemical and physiological effects. It has been shown to have antipsychotic, anxiolytic, and antidepressant effects in animal models. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and schizophrenia.